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Compound of Interest

Compound Name:

Bis[bis(3,5-

dimethylphenyl)phosphino]methan

e

Cat. No.: B060575 Get Quote

CAS Number: 167109-95-7

This technical guide provides a comprehensive overview of Bis[bis(3,5-
dimethylphenyl)phosphino]methane, a sterically hindered phosphine ligand. The document

is intended for researchers, scientists, and professionals in drug development and catalysis,

summarizing its chemical properties and highlighting the current landscape of available

technical data.

Core Compound Identification and Properties
Bis[bis(3,5-dimethylphenyl)phosphino]methane, an organophosphorus compound, is

identified by the CAS number 167109-95-7.[1][2] This bulky diphosphine ligand possesses a

methylene bridge connecting two phosphorus atoms, each of which is substituted with two 3,5-

dimethylphenyl (xylyl) groups. This steric hindrance is a key feature influencing its coordination

chemistry and catalytic activity.

A summary of its basic properties is presented in the table below.
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Property Value

CAS Number 167109-95-7

Molecular Formula C33H38P2

Molecular Weight 496.6 g/mol [1]

Exact Mass 496.245 g/mol [1]

Alternate Names Methylenebis[bis(3,5-dimethylphenyl)phosphine]

Synthesis and Characterization
Detailed, peer-reviewed experimental protocols for the synthesis of Bis[bis(3,5-
dimethylphenyl)phosphino]methane are not readily available in the public domain. The

synthesis would likely follow general procedures for the preparation of diphosphine ligands,

which often involve the reaction of a dihaloalkane with a metal phosphide.

A plausible synthetic pathway is illustrated below. This diagram represents a general logical

workflow for the synthesis of such diphosphine ligands and is not based on a specific cited

experimental protocol for this particular compound.
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Reactants

Reaction Steps

Product

Bis(3,5-dimethylphenyl)phosphine

Deprotonation to form Lithium Bis(3,5-dimethylphenyl)phosphide

Strong Base (e.g., n-BuLi) Dichloromethane (CH2Cl2)

Nucleophilic Substitution

Bis[bis(3,5-dimethylphenyl)phosphino]methane

Click to download full resolution via product page

Caption: Plausible synthetic workflow for Bis[bis(3,5-dimethylphenyl)phosphino]methane.

Comprehensive characterization data, such as detailed Nuclear Magnetic Resonance (NMR)

spectra (¹H, ¹³C, ³¹P) and single-crystal X-ray diffraction data for Bis[bis(3,5-
dimethylphenyl)phosphino]methane, are not widely published. Such data would be crucial

for confirming the structure and purity of the compound and for understanding its

conformational properties and coordination behavior.

Potential Applications in Catalysis and Drug
Development
While specific, detailed applications of Bis[bis(3,5-dimethylphenyl)phosphino]methane are

not extensively documented in readily available literature, its structural features suggest

potential utility in areas where bulky phosphine ligands are advantageous. Its analogue,

bis(diphenylphosphino)methane (dppm), is a widely used ligand in catalysis and organometallic
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chemistry.[3] By extension, Bis[bis(3,5-dimethylphenyl)phosphino]methane could be

explored in similar contexts.

Potential areas of application include:

Homogeneous Catalysis: The steric bulk of the 3,5-dimethylphenyl groups can influence the

selectivity of transition metal-catalyzed reactions, such as cross-coupling reactions (e.g.,

Suzuki, Heck, Buchwald-Hartwig), hydrogenation, and hydroformylation. The increased steric

hindrance compared to dppm could lead to different product distributions and catalytic

activities.

Coordination Chemistry: The ligand can be used to synthesize novel organometallic

complexes with unique structural and electronic properties.

Drug Development: Phosphine ligands can be incorporated into metal-based therapeutic

agents.[3] The lipophilicity and steric profile of Bis[bis(3,5-
dimethylphenyl)phosphino]methane could be leveraged in the design of new drug

candidates.[3]

The logical relationship for its application as a ligand in catalysis is depicted in the following

diagram.

Bis[bis(3,5-dimethylphenyl)phosphino]methane

Catalytically Active Complex

Transition Metal Precursor

Products
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Caption: Role as a ligand in a general catalytic cycle.
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Safety and Handling
For safe handling of Bis[bis(3,5-dimethylphenyl)phosphino]methane, it is recommended to

work in a well-ventilated area and wear appropriate personal protective equipment, including

gloves and eye protection, to avoid contact with skin and eyes.[1] Measures should be taken to

prevent the formation of dust and aerosols.[1] It should be stored in a tightly closed container in

a dry, cool, and well-ventilated place.[1]

Conclusion and Future Outlook
Bis[bis(3,5-dimethylphenyl)phosphino]methane is a sterically demanding diphosphine

ligand with potential applications in catalysis and materials science. However, a comprehensive

review of the available scientific literature reveals a notable scarcity of detailed experimental

data for this specific compound. While its general properties can be inferred, there is a clear

need for further research to fully characterize its synthesis, spectroscopic properties, crystal

structure, and catalytic performance. Such studies would be invaluable for unlocking the full

potential of this ligand and for providing the scientific community with the necessary data to

utilize it in the development of new chemical transformations and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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